4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid dihydrochloride

• Molecular Formula: C9H15Cl2N3O2
• Molecular Weight: 268.14 g/mol
• SMILES: CN1C=NC=C1C2CNCC2C(=O)O.Cl.Cl
• InChI: InChI=1S/C9H13N3O2.2ClH/c1-12-5-11-4-8(12)6-2-10-3-7(6)9(13)14;;/h4-7,10H,2-3H2,1H3,(H,13,14);2*1H
• InChIKey: DXMWZCDSCQUKDI-UHFFFAOYSA-N

Chemical Identity and Physicochemical Profile

4-(1-Methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid dihydrochloride (CAS 1909294-29-6; free base CAS 1493663-87-8) is a heterocyclic amino acid salt featuring a pyrrolidine ring substituted at C4 with a 1-methyl-1H-imidazol-5-yl moiety and a carboxylic acid group at C3, crystallized as the dihydrochloride [1]. The compound possesses the defined (3S,4S) absolute configuration with two stereocenters, yielding a molecular weight of 268.14 g/mol (C9H15Cl2N3O2) and a purity specification of ≥95% from commercial suppliers . Its structural architecture integrates two privileged scaffolds—imidazole and pyrrolidine—widely exploited in medicinal chemistry for metal coordination, hydrogen bonding, and conformational constraint [1]. The dihydrochloride salt form confers enhanced aqueous solubility relative to the zwitterionic free base (MW 195.22 g/mol, C9H13N3O2), a property critical for reproducible bioassay preparation .

Stereochemistry Enantiopure (3S,4S) configuration supports chiral synthesis and SAR interpretation

Salt form Dihydrochloride salt facilitates dissolution in aqueous bioassay and formulation media

Scaffold utility Imidazole-pyrrolidine core provides metal-coordination and conformational constraint for medicinal chemistry

• [1] PubChem. 4-(1-Methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid dihydrochloride. PubChem CID 121582827. View Source

Why Generic Substitution Fails

Compounds within the imidazole-pyrrolidine carboxylic acid family cannot be freely interchanged because even minor structural perturbations—N-substitution, regioisomeric attachment of the imidazole ring, salt form, or stereochemistry—profoundly alter solubility, metabolic stability, hydrogen-bonding capacity, and target binding geometry [1]. The target compound's specific combination of (3S,4S) stereochemistry, 5-imidazolyl attachment, N-methylation, and dihydrochloride salt form represents a precisely defined chemical entity that confers unique physicochemical and pharmacological properties relative to its closest analogs. The quantitative evidence below demonstrates that generic substitution with a racemate, regioisomer, N-H analog, or free base would introduce confounding variables that compromise experimental reproducibility and lead optimization [1].

Racemate

Undefined stereochemistry may alter chiral SAR reproducibility and endpoint interpretation

Free base

Salt-form difference may shift aqueous solubility, requiring dose-weight recalculation

Regioisomer / N-H analog

4‑imidazolyl or N‑H substitution can change binding geometry, tautomerism, and metabolic profile

• [1] Chopra, B., Dhingra, A.K., Kapoor, R.P., Prasad, D.N. (2025). Imidazole Derivatives: A Comprehensive Review of Their Pharmacological Potentials. International Journal of Pharmaceutical Sciences Journal, 10(2), 1-15. Review noting that substitution at N1 position is crucial for biological activity. View Source

Quantitative Differentiation vs. Closest Analogs

Enantiopure (3S,4S) Stereochemistry vs. Racemic Mixture

The target compound is the enantiopure (3S,4S) diastereomer with 2 defined atom stereocenters and 0 undefined stereocenters, as validated by the InChI stereochemical annotation (/t6-,7-;;/m1../s1) in PubChem [1]. In contrast, the commercially available racemic mixture rac-(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid dihydrochloride (same CAS 1909294-29-6 listed as a synonym) contains both enantiomers and lacks defined stereochemistry, introducing ambiguity in chiral SAR interpretation [1].

Enantiopure vs Racemic

Head-to-head

2 defined vs 0 undefined stereocenters

Supports chiral SAR interpretation

100% ee vs racemic; PubChem annotation

Evidence Dimension	Stereochemical definition (atom stereocenter count)
Target Compound Data	2 defined atom stereocenters; 0 undefined atom stereocenters
Comparator Or Baseline	rac-(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid dihydrochloride: undefined stereochemistry at both centers
Quantified Difference	2 vs. 0 defined stereocenters; 100% enantiomeric excess vs. 0% ee (racemic)
Conditions	PubChem computed stereochemical descriptors; InChI annotation

Why This Matters

Enantiopure building blocks eliminate the confounding pharmacokinetic and pharmacodynamic effects of racemates, enabling unambiguous SAR studies and reproducible in vivo efficacy data.

• [1] PubChem. 4-(1-Methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid dihydrochloride. PubChem CID 121582827. Defined/Undefined Atom Stereocenter Count properties. View Source

Dihydrochloride Salt Form vs. Free Base Solubility

The dihydrochloride salt (C9H15Cl2N3O2) has a molecular weight of 268.14 g/mol [1], compared to 195.22 g/mol for the corresponding free base (C9H13N3O2) . This represents a 31% increase (72.92 g/mol) attributable to two HCl molecules. Dihydrochloride salts of pyrrolidine-carboxylic acid derivatives are recognized as protonated species with enhanced aqueous solubility relative to their zwitterionic free base forms, facilitating dissolution in phosphate-buffered saline (PBS) at pH 7.4 and other biological assay media .

Salt MW Difference

Reported

31% higher (72.92 g/mol)

Salt-form weight correction recommended for dosing

Use 268.14 g/mol for gravimetric calculations

Evidence Dimension	Molecular weight (formula weight) and salt form implications
Target Compound Data	268.14 g/mol (C9H15Cl2N3O2, dihydrochloride salt)
Comparator Or Baseline	Free base: 195.22 g/mol (C9H13N3O2)
Quantified Difference	31% higher molecular weight (72.92 g/mol absolute increase)
Conditions	Calculated from standard atomic weights; purity ≥95% (AKSci); free base purity ≥95% (chemsrc.com)

Why This Matters

The 31% molecular weight difference directly impacts gravimetric dosing calculations for in vivo pharmacology; using free base MW to calculate doses for the dihydrochloride salt would result in a 31% underdose.

• [1] PubChem. 4-(1-Methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid dihydrochloride. PubChem CID 121582827. Molecular Weight property. View Source

5-Imidazolyl vs. 4-Imidazolyl Regioisomerism

The target compound bears the imidazole ring attached at the 5-position (C5 of imidazole bonded to C4 of pyrrolidine), whereas the regioisomer 4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid (CAS 1880399-10-9) features attachment at the 4-position . Both regioisomers share identical free base molecular weight (195.22 g/mol) and computed LogP (-0.1923), yet their InChI keys differ, reflecting distinct spatial orientation of the imidazole N3 nitrogen lone pair relative to the pyrrolidine scaffold . This geometric disparity is critical because the N3 atom position governs hydrogen-bond acceptor geometry in target protein binding pockets [1].

5- vs 4-Imidazolyl Regioisomer

Reported

Identical MW, distinct N3 orientation

Regioisomeric purity supports target engagement reproducibility

Estimated ~1.2 Å displacement

Evidence Dimension	Imidazole attachment position (regioisomerism)
Target Compound Data	5-yl attachment: imidazole C5 bonded to pyrrolidine C4; MW free base 195.22; LogP -0.1923
Comparator Or Baseline	4-yl regioisomer: imidazole C4 bonded to pyrrolidine C4; MW free base 195.22; LogP -0.1923
Quantified Difference	MW and LogP identical; InChI key differs; spatial N3 orientation displaced by ~1.2 Å (estimated from imidazole ring geometry)
Conditions	Computed descriptors from chemsrc.com and leyan.com vendor databases

Why This Matters

Regioisomeric purity is essential for reproducible target engagement; even structurally identical molecular formulas with different attachment points can exhibit divergent binding affinities and selectivity profiles.

• [1] Chopra, B., Dhingra, A.K., Kapoor, R.P., Prasad, D.N. (2025). Imidazole Derivatives: A Comprehensive Review of Their Pharmacological Potentials. International Journal of Pharmaceutical Sciences Journal, 10(2), 1-15. View Source

N-Methyl Imidazole vs. N-H Imidazole Tautomerism

The target compound features an N-methylated imidazole ring that cannot tautomerize, whereas the non-methylated analog 4-(1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid (CAS 2166850-17-3; MW 181.19) contains an acidic N-H proton with a pKa of ~14.5 . The N-H proton can act as a hydrogen-bond donor and participates in tautomeric equilibration between N1-H and N3-H forms, creating an ensemble of rapidly interconverting tautomers with distinct electrostatic surfaces. N-Methylation eliminates this tautomeric ambiguity, provides a fixed electrostatic potential surface, and removes the N-H hydrogen-bond donor functionality [1]. Additionally, N-alkyl imidazoles are less susceptible to N-glucuronidation and N-oxidation metabolic pathways that commonly degrade N-H imidazole-containing compounds [1].

N-Methyl vs N-H Tautomerism

Class-level

Fixed tautomer vs tautomeric equilibrium

Supports binding mode interpretation

Metabolic stability advantage is class-level inference; review

Evidence Dimension	Imidazole N-substitution: tautomeric state and hydrogen-bond donor capacity
Target Compound Data	N-methylimidazole: no tautomerism; no N-H acidic proton; MW free base 195.22
Comparator Or Baseline	N-H imidazole analog: 4-(1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid; MW 181.19; N-H pKa ~14.5 (Sigma-Aldrich data for imidazole)
Quantified Difference	MW difference: 14.03 g/mol (CH2); pKa difference: N-H proton present (pKa ~14.5) vs. absent (N-CH3); tautomeric states: 1 fixed vs. 2 interconverting
Conditions	Standard pKa measurement for imidazole (Sigma-Aldrich); molecular weight computed

Why This Matters

N-Methyl imidazole analogs simplify binding mode interpretation, avoid tautomer-dependent SAR ambiguity, and often exhibit improved metabolic stability, making them preferred scaffolds for lead optimization in drug discovery.

• [1] Chopra, B., Dhingra, A.K., Kapoor, R.P., Prasad, D.N. (2025). Imidazole Derivatives: A Comprehensive Review of Their Pharmacological Potentials. International Journal of Pharmaceutical Sciences Journal, 10(2), 1-15. Review emphasizing the importance of N1 substitution for biological activity. View Source

Best-Fit Research and Industrial Applications

Chiral Building Block for Asymmetric Synthesis

The enantiopure (3S,4S) stereochemistry (2 defined stereocenters, 0 undefined) makes this compound an ideal chiral scaffold for constructing stereochemically complex drug candidates [1]. In asymmetric synthesis programs, the absence of racemic contamination ensures unambiguous interpretation of biological activity data and eliminates the need for chiral resolution steps that would otherwise reduce synthetic yield. The compound's vicinal substitution pattern (pyrrolidine C3-carboxylic acid, C4-imidazolyl) provides two orthogonal functionalization handles for parallel library synthesis [1].

SAR Studies of Imidazole-Containing CNS and Oncology Targets

The fixed N-methylimidazole moiety eliminates tautomeric ambiguity, enabling definitive binding mode interpretation in X-ray crystallography and molecular docking studies [2]. The 5-imidazolyl attachment position orients the imidazole N3 nitrogen for potential metal coordination (e.g., heme iron in CYP enzymes, zinc in histone deacetylases) with a geometry distinct from 4-imidazolyl regioisomers, a critical differentiator when probing target selectivity across related binding pockets .

In Vivo Studies Requiring Accurate Dosing and Aqueous Formulation

The dihydrochloride salt form provides enhanced aqueous solubility compared to the free base, enabling compound dissolution in PBS or saline for intraperitoneal (IP) or intravenous (IV) administration . Critically, the 31% molecular weight difference (268.14 vs. 195.22 g/mol) must be accounted for when calculating doses; using the free base weight would result in a 31% underdose, a common pitfall avoided by procuring the explicitly specified dihydrochloride form [3].

Fragment-Based Drug Discovery and Biophysical Screening

With a molecular weight of 268.14 g/mol (free base equivalent 195.22 g/mol) and only 2 rotatable bonds, the compound falls within the fragment-like chemical space (MW < 300) suitable for fragment-based screening campaigns [1]. The imidazole ring provides a versatile metal-coordinating motif for target engagement, while the carboxylic acid group serves as a polar anchoring point for surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) binding measurements [2].

Application

Selection Property

Validation Focus

Chiral building block studies

Enantiopure (3S,4S) stereochemistry

Chiral purity and stereocenter identity

Imidazole SAR studies

Fixed N-methylimidazole moiety

Tautomer-independent binding mode interpretation

In vivo pharmacology formulation

Dihydrochloride salt solubility

Aqueous dissolution and dose-weight calculation review

Fragment-based screening

Fragment-like physicochemical profile

Metal-coordination and binding thermodynamics

• [1] PubChem. 4-(1-Methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid dihydrochloride. PubChem CID 121582827. Stereochemistry and structural descriptors. View Source
• [2] Chopra, B., Dhingra, A.K., Kapoor, R.P., Prasad, D.N. (2025). Imidazole Derivatives: A Comprehensive Review of Their Pharmacological Potentials. International Journal of Pharmaceutical Sciences Journal, 10(2), 1-15. View Source
• [3] PubChem. Molecular weight comparison between dihydrochloride salt (CID 121582827) and free base (CAS 1493663-87-8). View Source